(2R)-2-(2,9-Dioxaspiro[5.5]undecan-3-yl)propan-1-ol

• IUPAC Name: (2R)-2-(2,9-dioxaspiro[5.5]undecan-3-yl)propan-1-ol
• InChI: InChI=1S/C12H22O3/c1-10(8-13)11-2-3-12(9-15-11)4-6-14-7-5-12/h10-11,13H,2-9H2,1H3/t10-,11?/m1/s1
• InChI Key: SMYVYDIJZQPZPC-NFJWQWPMSA-N
• Canonical SMILES: CC(CO)C1CCC2(CCOCC2)CO1
• Isomeric SMILES: C[C@H](CO)C1CCC2(CCOCC2)CO1
• Molecular Formula: C12H22O3
• Molecular Weight: 214.30 g/mol

Description

(2R)-2-(2,9-Dioxaspiro[5.5]undecan-3-yl)propan-1-ol is a synthetic compound that has gained attention in recent years for its potential use in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.5]undecan-3-yl)propan-1-ol.

Mechanism of Action

The mechanism of action of (2R)-2-(2,9-Dioxaspiro[5.5]undecan-3-yl)propan-1-ol is not fully understood. However, it is believed to act as a chiral building block in organic synthesis and as a potential ligand in catalysis. Additionally, it has been shown to have potential as a drug delivery system and as a potential therapeutic agent for various medical conditions.
Biochemical and physiological effects:
The biochemical and physiological effects of (2R)-2-(2,9-Dioxaspiro[5.5]undecan-3-yl)propan-1-ol are not well understood. However, it has been shown to have potential as a chiral building block in organic synthesis and as a potential ligand in catalysis. Additionally, it has been studied for its potential use in drug delivery systems and as a potential therapeutic agent for various medical conditions.

Advantages and Limitations for Lab Experiments

One advantage of using (2R)-2-(2,9-Dioxaspiro[5.5]undecan-3-yl)propan-1-ol in lab experiments is its potential as a chiral building block in organic synthesis and as a potential ligand in catalysis. Additionally, it has been studied for its potential use in drug delivery systems and as a potential therapeutic agent for various medical conditions. However, one limitation is the lack of understanding of its mechanism of action and its potential side effects.

Future Directions

There are several future directions for the study of (2R)-2-(2,9-Dioxaspiro[5.5]undecan-3-yl)propan-1-ol. One direction is to further study its mechanism of action and potential side effects. Additionally, it could be studied for its potential use in drug delivery systems and as a potential therapeutic agent for various medical conditions. Further research could also focus on its potential use as a chiral building block in organic synthesis and as a potential ligand in catalysis.
In conclusion, (2R)-2-(2,9-Dioxaspiro[5.5]undecan-3-yl)propan-1-ol is a synthetic compound that has shown promising results in various scientific research studies. Its potential use as a chiral building block in organic synthesis, as a potential ligand in catalysis, and as a potential therapeutic agent for various medical conditions has been studied. Further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

(2R)-2-(2,9-Dioxaspiro[5.5]undecan-3-yl)propan-1-ol can be synthesized using various methods. One of the most common methods is the reaction of 2,9-dioxaspiro[5.5]undecane with propan-1-ol in the presence of a strong acid catalyst. This method has been shown to produce high yields of the desired product.

Scientific Research Applications

(2R)-2-(2,9-Dioxaspiro[5.5]undecan-3-yl)propan-1-ol has been used in various scientific research studies. It has been shown to have potential as a chiral building block in organic synthesis, as well as a potential ligand in catalysis. Additionally, it has been studied for its potential use in drug delivery systems and as a potential therapeutic agent for various medical conditions.